Palmostatin B

• CAS No.: 1233365-12-2
• Product Name: Palmostatin B
• Molecular Formula: C23H36O4
• Molecular Weight: 376.53
• IUPAC Name: (3S,4S)-3-Decyl-4-[2-(3,4-dimethoxyphenyl)ethyl]oxetan-2-one
• Standard InChI: InChI=1S/C23H36O4/c1-4-5-6-7-8-9-10-11-12-19-20(27-23(19)24)15-13-18-14-16-21(25-2)22(17-18)26-3/h14,16-17,19-20H,4-13,15H2,1-3H3/t19-,20-/m0/s1
• Standard InChIKey: ASVWFAVGLYUDFD-PMACEKPBSA-N
• SMILES: O=C1O[C@@H](CCC2=CC=C(OC)C(OC)=C2)[C@@H]1CCCCCCCCCC
• Appearance: Solid powder
• Description: Palmostatin B is a Ras-signaling modulator. It acts by targeting acyl protein thioesterase 1 (APT1) and 2 (APT2) in cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Palmostatin B; Palmostatin-B
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• Last Modified: Aug 20 2021